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Compound of Interest

Compound Name: 4-Bromopicolinic acid

Cat. No.: B016424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromopicolinic acid, identified by the CAS number 30766-03-1, is a halogenated pyridine

carboxylic acid derivative.[1][2] It serves as a pivotal synthetic intermediate and building block

in various fields, most notably in medicinal chemistry and agrochemical development.[1][3] Its

structural features—a pyridine ring, a carboxylic acid group, and a bromine atom—confer

versatile reactivity, making it a valuable component in the synthesis of complex, biologically

active molecules.[3][4] This document provides a comprehensive technical overview of its

properties, synthesis, reactivity, and applications, tailored for professionals in research and

development.

Physicochemical Properties
4-Bromopicolinic acid typically presents as a white to off-white or light yellow crystalline solid.

[1][3][5] Its key physicochemical properties are summarized in the table below, compiled from

various sources.
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Property Value References

CAS Number 30766-03-1 [2][3][6][7]

Molecular Formula C₆H₄BrNO₂ [2][3][8]

Molecular Weight 202.01 g/mol [2][3][6][8]

Appearance
White to light yellow

solid/powder
[3][5]

Melting Point 172-174 °C [2][6]

Boiling Point (Predicted) 347.8 ± 27.0 °C [2]

pKa (Predicted) 3.25 ± 0.10 [2]

Solubility

Sparingly soluble in DMSO,

Methanol, Water. Soluble in

polar solvents.

[1][2]

Storage

Room temperature or 2-8°C.

Keep sealed in a dry, dark

place.

[2][3][9]

Spectroscopic and Analytical Data
Spectroscopic analysis is crucial for structure confirmation and purity assessment. While

detailed spectral data is often proprietary, typical quality control findings are listed.
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Analysis Type Observation References

¹H NMR

Spectrum consistent with the

chemical structure of 4-

Bromopicolinic acid.

[5][10]

Purity (HPLC) ≥ 95-99% [5][6][7]

InChI

InChI=1S/C6H4BrNO2/c7-4-1-

2-8-5(3-4)6(9)10/h1-3H,

(H,9,10)

[2][7][10]

SMILES C1(C(O)=O)=NC=CC(Br)=C1 [2][10]

Synthesis and Experimental Protocols
The most commonly cited method for synthesizing 4-Bromopicolinic acid is the oxidation of 4-

bromo-2-methylpyridine, typically using a strong oxidizing agent like potassium permanganate

(KMnO₄).[11] This approach is favored for its efficiency and relatively high yield.[11]

Experimental Protocol: Oxidation of 4-Bromo-2-
methylpyridine
This protocol is adapted from established synthesis procedures.[2][11]

Materials:

4-bromo-2-methylpyridine

Potassium permanganate (KMnO₄)

Water (H₂O)

Concentrated Hydrochloric Acid (HCl)

Ethanol

Dichloromethane (optional, for extraction)
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Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer,

and condenser, add 4-bromo-2-methylpyridine (1.0 eq) and water.

Heating: Heat the stirred mixture to approximately 80°C.[2]

Oxidant Addition: Add potassium permanganate (KMnO₄) (approx. 4.5 eq) portion-wise over

2-3 hours, maintaining the reaction temperature at 80-82°C.[11]

Reaction Monitoring: Continue stirring at 80°C for an additional 3-4 hours until the reaction is

complete (monitor by TLC or LC-MS).[2]

Work-up: Cool the reaction mixture to room temperature and filter to remove the manganese

dioxide byproduct.

Acidification: Carefully adjust the pH of the clear filtrate to 4-5 with concentrated HCl. A white

precipitate of 4-Bromopicolinic acid will form.[2]

Isolation: Cool the mixture in an ice bath to maximize precipitation. Collect the solid product

by filtration, wash with cold water, and dry under vacuum.

Purification (Optional): The crude product can be further purified by recrystallization from a

suitable solvent system (e.g., water/ethanol). An alternative workup involves vacuum

concentrating the filtrate, adding ethanol to precipitate inorganic salts, filtering, and then

concentrating the final filtrate to yield the product.[2]
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Synthesis Workflow: 4-Bromopicolinic Acid

Start: 4-bromo-2-methylpyridine
+ Water

Heat to 80°C
Add KMnO₄ (portion-wise)

Step 1

Stir at 80°C for 3-4h

Step 2

Cool & Filter
(Remove MnO₂)

Step 3

Acidify Filtrate
(HCl to pH 4-5)

Step 4

Isolate Product
(Filtration & Drying)

Step 5

End Product:
4-Bromopicolinic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Bromopicolinic acid via oxidation.
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Reactivity and Key Chemical Transformations
The utility of 4-Bromopicolinic acid stems from its two distinct reactive sites: the carboxylic

acid and the C4-bromine atom. This dual functionality allows for orthogonal chemical

modifications.

Carboxylic Acid Group: The -COOH group can readily undergo standard transformations

such as esterification, amidation (coupling with amines), reduction to an alcohol, or

conversion to an acyl chloride.

Bromine Atom: The bromine atom is an excellent leaving group for various cross-coupling

reactions, including Suzuki, Stille, Sonogashira, and Buchwald-Hartwig aminations. This

allows for the introduction of diverse aryl, heteroaryl, alkyl, or amino substituents at the 4-

position of the pyridine ring.[4]

Key Reaction Pathways

4-Bromopicolinic Acid

Ester Derivatives

Esterification
(R-OH, H⁺)

Amide Derivatives

Amidation
(R-NH₂, Coupling Agent)

Suzuki Coupling
(Aryl/Alkyl Groups)

Pd Catalyst
Boronic Acid/Ester

Buchwald-Hartwig
(Amino Groups)

Pd Catalyst
Amine

Click to download full resolution via product page

Caption: Common transformations of 4-Bromopicolinic acid's functional groups.

Applications in Research and Development
4-Bromopicolinic acid is a versatile building block with documented applications across

several R&D sectors.

Pharmaceutical Synthesis: It is a key intermediate in the development of new therapeutic

agents. Its derivatives have been investigated for anti-inflammatory, anti-cancer, and
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antibacterial properties.[1][3] The compound has also been linked to activity as a

metabotropic glutamate receptor antagonist.[1]

Agrochemicals: The pyridine core is a common feature in many pesticides. This compound

serves as a precursor for novel herbicides and fungicides aimed at improving crop

protection.[3]

Material Science: It is employed in the synthesis of advanced materials, such as specialized

polymers and coatings, where the pyridine moiety can impart specific properties like thermal

stability or chelating ability.[3]

Biochemical Research: The molecule is used as a tool in studying biochemical pathways and

enzyme interactions.[3]

Primary Application Areas

4-Bromopicolinic Acid

Pharmaceuticals
(Anti-cancer, Anti-inflammatory)

Agrochemicals
(Herbicides, Fungicides)

Material Science
(Polymers, Coatings)

Biochemical Probes
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Caption: Logical map of 4-Bromopicolinic acid to its main R&D applications.

Safety and Handling
4-Bromopicolinic acid is classified as an irritant. Standard laboratory safety protocols should

be followed during handling, including the use of personal protective equipment (PPE) such as

gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a

fume hood.[6]
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Hazard Information Details References

GHS Pictogram GHS07 (Exclamation Mark) [7]

Signal Word Warning [7]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[6][7]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[6][7]

Conclusion

4-Bromopicolinic acid is a high-value chemical intermediate whose utility is well-established

in the fields of drug discovery, agrochemical synthesis, and material science. Its defined

physicochemical properties, straightforward synthesis, and versatile reactivity make it an

indispensable tool for chemists and researchers. Proper understanding of its characteristics

and safe handling are essential for its effective application in creating novel and complex

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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